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Compound of Interest

Compound Name: Calcium chromate dihydrate

CAS No.: 8012-75-7

Cat. No.: B1632875

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the mineral chromatite (CaCrO₄),

from its initial discovery to recent advancements in the synthesis and characterization of its

chemical analogue. Given the rarity of naturally occurring chromatite, this document also

addresses the potential for confusion with the more common mineral, chromite, and leverages

recent research on synthetic calcium chromate to provide detailed experimental protocols and

characterization data.

Discovery and History
Chromatite was first identified and named by F. J. Eckhardt and W. Heimbach in 1963.[1] The

name is derived from its chemical composition, highlighting the presence of the chromate ion.

[1][2]

The type locality for chromatite is Ma'ale Adumim in the Quds Governorate, West Bank,

Palestine.[1][3][4] The mineral was found as earthy, yellow, powdery coatings on carbonate

rocks within the Hatrurim Formation.[2][4] The geological setting is characterized by clefts in
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Upper Cretaceous limestones that have undergone metamorphism due to endogenous

heating.[3] It is believed to have formed in an arid environment from ascending groundwater

containing chromium derived from underlying bituminous phosphatic marls.[2]

Physicochemical and Crystallographic Data
Naturally occurring chromatite is a rare mineral, and as such, extensive quantitative data is

limited. The available data is summarized in the tables below. For comparison and to provide a

more complete dataset for researchers, data from recent studies on synthetic CaCrO₄ are also

included.

General and Physical Properties
Property Value Source

Chemical Formula CaCrO₄ [1][2]

Color Yellow, violet, lemon [1][2]

Luster Dull, Earthy [1]

Transparency Translucent [1]

Streak Yellow, light yellow [1][2]

Cleavage None Observed [1][2]

Fracture Conchoidal [1][2]

Calculated Density 3.142 g/cm³ [1][2]

Crystallography
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Property Value Source

Crystal System Tetragonal [1]

Crystal Class Ditetragonal Dipyramidal [1]

Space Group I4₁/amd [1]

Unit Cell Dimensions a = 7.242 Å, c = 6.290 Å [1]

a:c Ratio 1 : 0.869 [1]

Unit Cell Volume 329.89 Å³ [1]

Chemical Composition (Ideal)
Element Weight % Oxide %

O 41.005

Cr 33.316 CrO₃ 64.07

Ca 25.679 CaO 35.93

Calculated from the ideal end-member formula CaCrO₄.

Experimental Protocols
Detailed experimental protocols for the analysis of naturally occurring chromatite are not readily

available in the literature due to its rarity. However, a 2023 study on the synthesis and

characterization of CaCrO₄ nanoparticles provides a robust set of methodologies that are

directly applicable to the study of this compound.

Synthesis of CaCrO₄ Nanoparticles (Sol-Gel Auto-
Combustion)
This method details the wet chemical synthesis of tetragonal CaCrO₄.

Precursors:

Calcium nitrate [Ca(NO₃)₂·6H₂O]
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Chromium nitrate [Cr(NO₃)₃·9H₂O]

Citric acid [C₆H₈O₆]

Nitric acid (as fuel)

Procedure:

Stoichiometric amounts of calcium nitrate and chromium nitrate are dissolved in deionized

water with continuous stirring.

A citrate solution is added dropwise to the nitrate solution, maintaining a nitrate-to-citrate

ratio of 1:1.

The resulting solution is heated on a hot plate at 80-90°C with constant stirring to form a

viscous gel.

The temperature is then increased to 250°C, at which point the gel undergoes auto-

combustion, producing a voluminous, foamy powder.

The obtained powder is ground and sintered at 900°C.[5][6]

Characterization Techniques
The following techniques were employed to characterize the synthesized CaCrO₄

nanoparticles:

X-ray Diffraction (XRD): Used to confirm the zircon-type structure and tetragonal unit cell of

the synthesized CaCrO₄. The Rietveld refinement method can be applied to the XRD data

for detailed structural analysis.[5][6]

Field Emission Scanning Electron Microscopy (FESEM): To investigate the surface

morphology and polyhedral texture of the grains.[5][6]

Energy-Dispersive X-ray Spectroscopy (EDX): For elemental analysis to confirm the

presence and stoichiometric ratios of Ca, Cr, and O.[5][6]
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X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and the

chemical (oxidation) states of the constituent ions.[5][6]

Fourier Transform Infrared (FT-IR) Spectroscopy: To identify the vibrational modes

corresponding to the tetrahedral and dodecahedral metal-oxide bonds.[5]

UV-Vis Spectroscopy: To determine the optical band gap of the material using the Tauc

relation.[5]

Selected Area Electron Diffraction (SAED): To confirm the polycrystalline nature of the

synthesized material.[5][6]
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Caption: Workflow for the sol-gel auto-combustion synthesis of CaCrO₄ nanoparticles.

Logical Relationship: Characterization Techniques
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Caption: Key techniques for the characterization of synthesized CaCrO₄.

Note on "Chromite" vs. "Chromatite"
It is crucial to distinguish chromatite (CaCrO₄) from the much more common and economically

important mineral chromite (FeCr₂O₄). Chromite is an iron-chromium oxide belonging to the

spinel group and is the primary ore of chromium. The vast body of research on "chromium

minerals" typically pertains to chromite. Researchers should be mindful of this distinction when

conducting literature reviews.

Conclusion
While naturally occurring chromatite is a rare mineral with limited available data, the study of its

synthetic analogue, calcium chromate, offers significant insights for researchers. The detailed

experimental protocols for synthesis and characterization presented in this guide provide a

solid foundation for further investigation into the properties and potential applications of this

compound, particularly in fields such as materials science and catalysis. The distinct properties

of chromatite, compared to the more common chromite, warrant careful consideration in any

research involving chromium-based minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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